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Compound of Interest

Compound Name: BIP-135

Cat. No.: B1667295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BIP-135 is a potent and selective ATP-competitive inhibitor of Glycogen Synthase Kinase-3

(GSK-3), with IC50 values of 16 nM and 21 nM for GSK-3α and GSK-3β, respectively.[1][2][3]

[4] Its neuroprotective effects and potential therapeutic applications in conditions such as spinal

muscular atrophy make it a compound of significant interest in drug discovery and neurobiology

research.[1][5][6] This guide provides detailed protocols for the solubilization and storage of

BIP-135 to ensure its stability and efficacy in experimental settings.

Chemical Properties
A summary of the key chemical properties of BIP-135 is presented in the table below.
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Property Value Reference

Molecular Formula C21H13BrN2O3 [2][7][8]

Molecular Weight 421.24 g/mol [2][4][8]

CAS Number 941575-71-9 [2][7][8]

Appearance
Light yellow to orange

solid/powder
[1]

Purity ≥95% (HPLC) [7][9]

Solubility Data
BIP-135 exhibits limited solubility in aqueous solutions but is soluble in organic solvents. The

primary recommended solvent for creating stock solutions is Dimethyl Sulfoxide (DMSO).

Solvent Solubility Notes Reference

DMSO ≥15 mg/mL - [9]

DMSO
62.5 mg/mL (148.37

mM)

Requires sonication

and warming to <70°C

for complete

dissolution.

[5][8]

Ethanol
Information not

available
- -

PBS (Phosphate-

Buffered Saline)

Information not

available
Likely poorly soluble. -

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of BIP-135 in DMSO,

suitable for long-term storage and subsequent dilution for in vitro and in vivo experiments.
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Materials:

BIP-135 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator

Procedure:

Pre-warm BIP-135: Allow the vial of BIP-135 powder to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of BIP-135 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.21 mg of BIP-135.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

BIP-135 powder.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a water bath sonicator at a

temperature below 70°C and sonicate for 10-15 minutes, or until the solution is clear.[5][8]

Visually inspect the solution to ensure no particulate matter remains.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials to

minimize freeze-thaw cycles.[1]
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell Culture
This protocol details the dilution of the high-concentration DMSO stock solution for use in cell-

based assays.

Materials:

10 mM BIP-135 stock solution in DMSO

Appropriate sterile cell culture medium

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM BIP-135 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤0.5%) to avoid solvent-induced cytotoxicity.

For example, to prepare a 10 µM working solution, you can add 1 µL of the 10 mM stock

solution to 1 mL of cell culture medium.

Mixing: Gently mix the working solution by pipetting or inverting the tube.

Application: Add the freshly prepared working solution to your cell cultures.

Protocol 3: Preparation of Dosing Solutions for In Vivo
Studies
This protocol is based on a reported in vivo study where BIP-135 was administered via

intraperitoneal (i.p.) injection.[10]
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Materials:

BIP-135 powder

100% DMSO (sterile, injectable grade)

Sterile vials

Vortex mixer

Water bath sonicator

Procedure:

Vehicle: The vehicle used in the cited study was 100% DMSO.[10]

Preparation of Dosing Solution:

Calculate the required amount of BIP-135 based on the desired dose (e.g., 75 mg/kg) and

the weight of the animals.[10]

Dissolve the BIP-135 powder directly in 100% sterile DMSO.

Use vortexing and sonication (as described in Protocol 1) to ensure complete dissolution.

Administration: The solution can be administered via intraperitoneal injection. The injection

volume should be determined based on the animal's weight and institutional guidelines.

Storage and Stability
Proper storage is critical to maintain the activity of BIP-135.
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Form
Storage
Temperature

Duration Notes Reference

Powder -20°C 3 years
Store in a dry,

dark place.
[1]

Powder 4°C 2 years
Store in a dry,

dark place.
[1]

Solution in

DMSO
-20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[1]

Solution in

DMSO
-80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[1]

Signaling Pathway and Experimental Workflow
BIP-135 acts as an ATP-competitive inhibitor of GSK-3. The inhibition of GSK-3 has

downstream effects on various signaling pathways involved in cell survival and protein

expression.
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Caption: BIP-135 signaling pathway.
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Caption: Experimental workflow for BIP-135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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